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Compound of Interest

Compound Name: Boc-I-thr(alloc)-oh dcha
CAS No.: 147348-94-5
Cat. No.: B1449103
Get Quote
. J

Proper disposal of Boc-L-Thr(Alloc)-OH-DCHA requires a nuanced understanding of its
chemical constitution. While the protected amino acid moiety is generally benign, the
dicyclohexylammonium (DCHA) counter-ion introduces specific toxicity and environmental
hazards that dictate the disposal protocol.

As a Senior Application Scientist, | have structured this guide to prioritize environmental
compliance and laboratory safety, moving beyond generic advice to address the specific
stability and reactivity profile of this compound.

Part 1: Executive Safety Directive
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Critical Action Directive

STRICTLY PROHIBITED. The DCHA

Drain Disposal _ _ o
component is toxic to aquatic life.[1]

Solid Hazardous Waste (for pure substance) or
Waste Stream ) )
Organic Solvent Waste (for solutions).

Avoid Strong Acids. Acidification liberates
Incompatibility isobutylene gas (Boc removal) and free

Dicyclohexylamine (corrosive/toxic).

PPE Nitrile gloves and safety glasses are mandatory.
Avoid inhalation of fine dust.

Part 2: Chemical Profile & Hazard Assessment

To dispose of this chemical safely, you must understand what it is.[2] It is a salt formed between
a protected amino acid and a secondary amine.

e Compound:

-t-Butoxycarbonyl-
-allyloxycarbonyl-L-threonine dicyclohexylammonium salt

e CAS Number: 147348-94-5 (Generic DCHA salts often referenced under DCHA hazard
profiles)

e Molecular Formula:

The DCHA Factor

The Dicyclohexylamine (DCHA) salt is used to stabilize the amino acid and make it a crystalline
solid. However, DCHA itself is a Class 8 Corrosive and Acute Toxin. While the salt form masks
the corrosivity, the environmental toxicity remains.

Data Table: Component Hazard Analysis
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Component Function Disposal Hazard Risk Mitigation
) ) Low. Combustible Standard organic
Boc-L-Thr(Alloc)-OH Protected Amino Acid ]
solid. waste protocols.
Counter-ion for High Aquatic Toxicity. Prevent release to
DCHA (Salt Form) N )
stability [rritant. water systems.[1][3]

Do not mix with acidic

) ] Gas Evolution. Acid waste (risk of
Boc Group Amine Protection ) )
labile. container over-
pressurization).

Part 3: Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid (Expired or Excess
Reagent)

Context: You have a bottle of old reagent or excess powder.

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar.

Labeling: Affix a hazardous waste label.
o Chemical Name: "Boc-L-Thr(Alloc)-OH DCHA Salt"[4][5][6]
o Hazard Checkbox: "Toxic" and "lrritant".

Transfer: Transfer the solid carefully to avoid dust generation. If the original bottle is small
(<5009), dispose of the entire bottle into the waste stream to minimize exposure.

Segregation: Place in the "Solid Organic / Hazardous Chemical" waste stream.

o Note: Do NOT place in "General Trash" even if the SDS lists it as "Not Dangerous Goods."

As a researcher, you must apply the Precautionary Principle due to the DCHA content.

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)
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Context: The reagent is dissolved in solvents like DMF, DCM, or Methanol.
» Solvent Identification: Identify the primary solvent.
o Halogenated: (e.g., DCM)

Halogenated Waste Stream.

o Non-Halogenated: (e.g., DMF, MeOH)
Non-Halogenated Organic Waste Stream.
e pH Check: Ensure the waste solution is Neutral or Basic.

o Why? Adding this salt to highly acidic waste (e.g., TFA cleavage waste) will strip the Boc
group, releasing gas (Isobutylene) and potentially pressurizing the waste container.

e Volume Reduction: Do not rotovap to dryness solely for disposal unless required by your
facility; handling the solution is generally safer than scraping dry powder.

Scenario C: Contaminated Debris

Context: Weigh boats, pipette tips, and gloves.

e Bagging: Place all contaminated disposables in a clear, heavy-duty polyethylene bag (min 2
mil thickness).

» Disposal: Tie off and place in the Solid Laboratory Waste drum (often the "Yellow Bin" or
"Burn Box" for incineration).

o Sharps: If needles were used, they go immediately into a Sharps Container.

Part 4: Decision Logic (Visualized)

The following diagram illustrates the decision matrix for disposing of Boc-L-Thr(Alloc)-OH
DCHA, ensuring no step leads to environmental contamination.
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Waste: Boc-L-Thr(Alloc)-OH DCHA

Physical State?

Solid (Powder) Liquid (Solution)
Original Container? Bulk Loose Powder Primary Solvent?

Solid Chemical Waste

(Label: Toxic/lrritant) Halogenated (DCM, CHCI3) Non-Halogenated (DMF, MeOH)

Is Solution Acidic?

es (Risk of Boc cleavage)

Neutralize carefully
(Prevent Gas Buildup)

Liquid Organic Waste

Click to download full resolution via product page

Figure 1: Decision tree for the segregation of DCHA salt waste streams.
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Part 5: Emergency Procedures
Spill Cleanup (Solid)

 |solate: Mark the area.
o PPE: Wear N95 mask (if dusty), nitrile gloves, and lab coat.

o Sweep: Do not dry sweep if dust is generated. Use a damp paper towel or spill absorbent to
capture the powder.

o Clean: Wipe the surface with water, followed by ethanol. The salt is soluble in organic
solvents.[7][8]

First Aid
e Skin Contact: Wash with soap and water for 15 minutes. DCHA can absorb through skin.
o Eye Contact: Flush immediately for 15 minutes.[9][10]

e Ingestion: Do NOT induce vomiting. Contact poison control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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